![molecular formula C6H4ClFIN B1426555 4-Chloro-5-fluoro-2-iodoaniline CAS No. 1094759-93-9](/img/structure/B1426555.png)
4-Chloro-5-fluoro-2-iodoaniline
Overview
Description
4-Chloro-5-fluoro-2-iodoaniline is a chemical compound with the molecular formula C6H4ClFIN . It is used as a fundamental building block in the pharmaceutical, chemical, and food industries to create a variety of important compounds .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with chlorine, fluorine, and iodine atoms . The InChI code for this compound is 1S/C6H4ClFIN/c7-3-1-6(10)5(9)2-4(3)8/h1-2H,10H2 .Physical And Chemical Properties Analysis
This compound is a solid substance . The exact physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Organic Synthesis and Intermediates
4-Chloro-5-fluoro-2-iodoaniline serves as a crucial intermediate in the synthesis of complex molecules. It's utilized in the robust synthesis of key intermediates like methyl 5-chloro-4-fluoro-1H-indole-2-carboxylate, important in the preparation of HIV non-nucleoside reverse transcriptase inhibitors (Mayes et al., 2010). This showcases its role in facilitating the synthesis of biologically active compounds, highlighting its importance in medicinal chemistry.
Halogen-rich Building Blocks
It's also identified as a valuable building block in the synthesis of halogen-rich intermediates, critical for developing pentasubstituted pyridines with potential medicinal applications (Wu et al., 2022). The ability to introduce multiple halogens offers versatility in designing novel compounds for pharmaceutical research.
Heterocyclic Compounds Synthesis
The synthesis and structural investigation of heterocyclic compounds, especially those containing iodine, are facilitated by intermediates like this compound. These heterocycles, explored through X-ray crystallography, reveal insights into the design of new materials with potential electronic and optical properties (Nemykin et al., 2011).
Safety and Hazards
4-Chloro-5-fluoro-2-iodoaniline is classified as acutely toxic if swallowed, causes skin irritation, serious eye damage, and may cause respiratory irritation . It is also toxic to aquatic life with long-lasting effects . Proper safety measures should be taken while handling this compound, including wearing protective clothing and avoiding release to the environment .
Mechanism of Action
Target of Action
Anilines, like “4-Chloro-5-fluoro-2-iodoaniline”, are aromatic amines. They can interact with various biological targets depending on their specific structure and functional groups. They might bind to proteins, DNA, or other cellular components, altering their function .
Mode of Action
The interaction of anilines with their targets often involves the formation of covalent bonds, hydrogen bonds, or other types of chemical interactions. The specific mode of action would depend on the exact nature of the target and the functional groups present on the aniline .
Biochemical Pathways
Anilines can participate in various biochemical pathways. For instance, they might act as inhibitors or activators of certain enzymes, affecting the metabolic processes in which these enzymes are involved .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of anilines can vary widely. Factors such as the compound’s lipophilicity, size, and charge can influence its absorption and distribution within the body. Metabolism often involves the liver and can result in the modification or breakdown of the compound. Finally, excretion is typically via the kidneys .
Result of Action
The molecular and cellular effects of anilines can be diverse, ranging from changes in gene expression to alterations in cellular metabolism. Some anilines have been found to have toxic effects, while others might have therapeutic potential .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action of anilines. For example, certain enzymes or cofactors might be needed for the compound to exert its effects .
properties
IUPAC Name |
4-chloro-5-fluoro-2-iodoaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClFIN/c7-3-1-5(9)6(10)2-4(3)8/h1-2H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQKNRDMUFGHRFG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)Cl)I)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClFIN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.46 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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